Cas no 1803693-53-9 (2-(Difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine)

2-(Difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine structure
1803693-53-9 structure
Product Name:2-(Difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine
CAS No:1803693-53-9
MF:C7H3F5N2O2
MW:242.102938890457
CID:4847741
Update Time:2023-08-19

2-(Difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(Difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine
    • Inchi: 1S/C7H3F5N2O2/c8-6(9)4-1-3(7(10,11)12)5(2-13-4)14(15)16/h1-2,6H
    • InChI Key: KOIAVBABTBAOFK-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C(F)F)=NC=C1[N+](=O)[O-])(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 265
  • XLogP3: 2.2
  • Topological Polar Surface Area: 58.7

2-(Difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029076493-250mg
2-(Difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine
1803693-53-9 97%
250mg
$489.60 2022-04-02
Alichem
A029076493-500mg
2-(Difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine
1803693-53-9 97%
500mg
$823.15 2022-04-02
Alichem
A029076493-1g
2-(Difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine
1803693-53-9 97%
1g
$1,475.10 2022-04-02
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.